Preparation of asymmetrical polyynes by a solid-supported Glaser–Hay reaction†

Organic & Biomolecular Chemistry Pub Date: 2014-10-28 DOI: 10.1039/C4OB02196G

Abstract

Polyynes exhibit both unique photophysical properties and biological activities, necessitating efficient syntheses towards these core structures. A novel methodology for the construction of highly conjugated asymmetrical polyynes has been developed in a chemoselective fashion utilizing a solid-support. The synthesis has been applied to prepare a small library of polyynes in good to moderate yield. Moreover, their interesting fluorescence properties have been investigated, demonstrating the ability to tune fluorescence through selection of appropriate synthetic building blocks.

Graphical abstract: Preparation of asymmetrical polyynes by a solid-supported Glaser–Hay reaction
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Organic & Biomolecular Chemistry
Journal Name：Organic & Biomolecular Chemistry
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